Cas no 1201643-60-8 (2-(piperazin-1-yl)pyridin-4-amine)

• Product Name: 2-(piperazin-1-yl)pyridin-4-amine
• CAS No: 1201643-60-8
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD16687609
• CID: 2891791
• PubChem ID: 62139137
• Update Time: 2025-11-03

2-(piperazin-1-yl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopyridin-2-yl)piperazine
• 2-(piperazin-1-yl)pyridin-4-amine
• 1201643-60-8
• 2-piperazin-1-ylpyridin-4-amine
• JQXJHLNATIXDLV-UHFFFAOYSA-N
• AKOS011419439
• SCHEMBL1557331
• CS-0106027
• GS0779
• F1907-0433
• D76594
• EN300-264945

• MDL： MFCD16687609
• Inchi： 1S/C9H14N4/c10-8-1-2-12-9(7-8)13-5-3-11-4-6-13/h1-2,7,11H,3-6H2,(H2,10,12)
• InChI Key： JQXJHLNATIXDLV-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C=CN=2)N)CCNCC1

Computed Properties

• Exact Mass: 178.12200
• Monoisotopic Mass: 178.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• PSA: 54.18000
• LogP: 1.04840

Additional information on 2-(piperazin-1-yl)pyridin-4-amine

Recent Advances in the Study of 2-(piperazin-1-yl)pyridin-4-amine (CAS: 1201643-60-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(piperazin-1-yl)pyridin-4-amine (CAS: 1201643-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(piperazin-1-yl)pyridin-4-amine as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperazine and pyridine moieties, make it a valuable scaffold for designing compounds with enhanced binding affinity and selectivity for various biological targets. Researchers have successfully utilized this compound in the development of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 2-(piperazin-1-yl)pyridin-4-amine derivatives as potent inhibitors of protein kinases involved in cancer progression. The study employed a combination of computational modeling and high-throughput screening to identify the most promising candidates, with several derivatives exhibiting nanomolar inhibitory activity against key oncogenic kinases.

Another area of active research involves the application of 2-(piperazin-1-yl)pyridin-4-amine in central nervous system (CNS) drug discovery. Recent preclinical studies have shown that modifications to the core structure can yield compounds with improved blood-brain barrier permeability and favorable pharmacokinetic profiles. These findings open new avenues for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The compound's mechanism of action has been further elucidated through advanced biophysical techniques, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural studies have provided valuable insights into the molecular interactions between 2-(piperazin-1-yl)pyridin-4-amine derivatives and their biological targets, facilitating the rational design of more effective therapeutics.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes for the production of 2-(piperazin-1-yl)pyridin-4-amine. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been successfully applied to improve the sustainability of its synthesis while maintaining high yields and purity.

Looking ahead, the potential applications of 2-(piperazin-1-yl)pyridin-4-amine appear promising. Ongoing clinical trials are evaluating its derivatives as potential treatments for various diseases, and early results suggest favorable safety profiles and therapeutic efficacy. As research continues to uncover new biological activities and therapeutic possibilities for this compound, it is expected to remain a focal point in pharmaceutical innovation for years to come.